Cas no 112891-31-3 (1-(p-Tolyl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 1-(p-Tolyl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 112891-31-3
• MF: C₁₆H₁₇N
• MW: 223.312884092331
• CID: 129948
• PubChem ID: 14548159
• Update Time: 2025-04-19

1-(p-Tolyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(p-Tolyl)-1,2,3,4-tetrahydroisoquinoline
• 1-(4'-METHYL)-PHENYL-1,2,3,4-TETRAHYDRO-ISOQUINOLINE
• 1-(4-METHYL)-PHENYL-1,2,3,4-TETRAHYDRO-ISOQUINOLINE
• Isoquinoline,1,2,3,4-tetrahydro-1-(4-methylphenyl)-
• 1-(4-methylphenyl)-1,2,3,4-tetrahydroisoquinoline
• 1-(4-methylphenyl)tetrahydroisoquinoline
• 1,2,3,4-tetrahydro-1-(4-tolyl)isoquinoline
• 1-p-Tolyl-1,2,3,4-tetrahydro-isoquinoline
• CHEMBL21969
• BDBM50017037
• AKOS013353534
• 1,2,3,4-tetrahydro-1-p-tolylisoquinoline
• SCHEMBL7214001
• 112891-31-3

• Inchi： 1S/C16H17N/c1-12-6-8-14(9-7-12)16-15-5-3-2-4-13(15)10-11-17-16/h2-9,16-17H,10-11H2,1H3
• InChI Key： OMRKUZDQUXNJDA-UHFFFAOYSA-N
• SMILES： N1CCC2C=CC=CC=2C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 223.13600
• Monoisotopic Mass: 223.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.55890